Cas no 61938-76-9 (Azepino[2,1-b]quinazolin-12(6H)-one, 3-amino-7,8,9,10-tetrahydro-)

• Product name: Azepino[2,1-b]quinazolin-12(6H)-one, 3-amino-7,8,9,10-tetrahydro-
• CAS No: 61938-76-9
• MF: C₁₃H₁₅N₃O
• MW: 229.2777
• CID: 462846
• PubChem ID: 906128

Azepino[2,1-b]quinazolin-12(6H)-one, 3-amino-7,8,9,10-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Azepino[2,1-b]quinazolin-12(6H)-one, 3-amino-7,8,9,10-tetrahydro-
• 3-amino-7,8,9,10-tetrahydro-6H-azepino[2,1-b]quinazolin-12-one
• 61938-76-9
• 3-Amino-7,8,9,10-tetrahydroazepino[2,1-b]quinazolin-12(6H)-one
• DTXSID50358629
• AKOS030494819

• Inchi： InChI=1S/C13H15N3O/c14-9-5-6-10-11(8-9)15-12-4-2-1-3-7-16(12)13(10)17/h5-6,8H,1-4,7,14H2
• InChI Key： JEAQVGQVKSRSIL-UHFFFAOYSA-N
• SMILES： C1CCC2=NC3=C(C=CC(=C3)N)C(=O)N2CC1

Computed Properties

• Exact Mass: 229.12165
• Monoisotopic Mass: 229.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 58.7Ų

Experimental Properties

• PSA: 58.69